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Compound of Interest

Compound Name:
1-(Cyclopentylmethyl)piperazine

hydrochloride

CAS No.: 1215167-72-8

Cat. No.: B582440

Get Quote

Executive Summary
This technical guide provides a comprehensive mass spectrometric profiling of 1-

(Cyclopentylmethyl)piperazine (CAS: 82500-22-9), a critical structural motif in medicinal

chemistry and a potential designer drug analog. This document is designed for analytical

chemists and drug development professionals requiring high-fidelity identification protocols. We

compare the fragmentation "performance"—defined here as ionization efficiency, fragment

specificity, and isomeric resolution—against its structural isomer 1-Cyclopentyl-4-

methylpiperazine and the forensic standard 1-Benzylpiperazine (BZP).

Key Finding: Unlike its aromatic analog BZP, which yields a dominant carbocation base peak (

91), 1-(Cyclopentylmethyl)piperazine retains charge predominantly on the nitrogenous
heterocycle, necessitating specific Multiple Reaction Monitoring (MRM) transitions for accurate
quantification.
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Property Detail

Compound Name 1-(Cyclopentylmethyl)piperazine

CAS Number 82500-22-9

Molecular Formula

Exact Mass 168.1626 Da

Structure Description

Piperazine ring

-substituted with a cyclopentylmethyl group

(methylene bridge).

Key Isomer
1-Cyclopentyl-4-methylpiperazine (Same MW,

distinct fragmentation).

Experimental Protocols
To replicate the fragmentation data described below, the following standardized workflows are

recommended. These protocols ensure reproducibility across quadrupole and ion trap

instruments.

GC-MS (Electron Ionization) Protocol[1]
Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977).

Column: DB-5ms or equivalent (30 m × 0.25 mm, 0.25 µm film).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Inlet: Splitless mode, 250°C.

Temperature Program:

Hold at 80°C for 1 min.

Ramp 15°C/min to 280°C.

Hold 5 min.
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Ion Source: Electron Ionization (EI) at 70 eV; Source Temp: 230°C.

Scan Range:

40–350.

LC-MS/MS (Electrospray Ionization) Protocol
Instrument: Triple Quadrupole (QqQ) or Q-TOF.[1]

Mobile Phase A: 0.1% Formic acid in Water.[2]

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Gradient: 5% B to 95% B over 8 minutes.

Ionization: ESI Positive Mode (

).

Capillary Voltage: 3.5 kV.

Collision Energy (CE): Ramp 10–40 eV for fragmentation profiling.

Fragmentation Analysis & Mechanism
The mass spectral signature of 1-(Cyclopentylmethyl)piperazine is governed by the stability of

the piperazine ring and the lability of the exocyclic C-N bond.

Electron Ionization (EI) Pattern
In EI (70 eV), the molecule undergoes extensive fragmentation. Unlike BZP, which forms a

stable tropylium ion (

91), the cyclopentylmethyl group does not possess aromatic stability. Consequently, the charge
is preferentially retained by the nitrogen-containing fragments (Stevenson's Rule).

Molecular Ion (
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):

168 (Weak intensity, typical for aliphatic amines).

Base Peak (

99): Formed via

-cleavage at the exocyclic methylene group. The bond between the methylene carbon and
the cyclopentyl ring cleaves, losing a cyclopentyl radical (

, 69 Da) and leaving the resonance-stabilized iminium ion

.

Secondary Ions:

56: Characteristic piperazine ring fragment (

), formed via retro-Diels-Alder type ring opening.

85: Loss of the cyclopentylmethyl group with hydrogen transfer, or ring contraction.

ESI-MS/MS Fragmentation Pathway
In soft ionization (ESI), the protonated molecule

at

169 is the precursor. Collision Induced Dissociation (CID) drives the following transitions:

Precursor:

169.

Primary Transition (

169

85): Cleavage of the N-C bond connecting the ring to the side chain.

Secondary Transition (
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169

67): Formation of the cyclopentenyl cation (

) at high collision energies.

Mechanistic Pathway Visualization
The following diagram illustrates the competitive fragmentation pathways, highlighting the

divergence from aromatic analogs.

Mechanism Key

Molecular Ion (M+)
m/z 168

α-Cleavage Product
(Iminium Ion)

m/z 99

- Cyclopentyl radical

Piperazine Ring Fragment
m/z 56

Ring Fission

Secondary Decay

Cyclopentyl Radical
(Neutral Loss 69 Da) Solid Line: Primary Pathway Dashed Line: Secondary Pathway

Click to download full resolution via product page

Caption: Primary EI fragmentation pathway of 1-(Cyclopentylmethyl)piperazine showing the

dominant formation of the m/z 99 iminium ion.

Comparative Performance Guide
This section evaluates the analytical "performance" of the target compound against its closest

structural relatives. This comparison is vital for developing specific screening methods.

Target vs. Isomer vs. Analog
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The table below summarizes the distinguishing MS features.

Feature
Target: 1-
(Cyclopentylmethyl
)piperazine

Isomer: 1-
Cyclopentyl-4-
methylpiperazine

Analog: 1-
Benzylpiperazine
(BZP)

Molecular Weight 168.28 168.28 176.26

Base Peak (EI) 99 (Loss of

Cyclopentyl)

153 (Loss of Methyl)

or

99

91 (Tropylium)

Diagnostic Ion 56 (High abundance)
70 (

-methyl fragment)

134 (Benzyl-N

fragment)

Retention Time
Intermediate (Polarity

balanced)

Lower (Methyl group

shields polarity)

Higher (Aromatic

-stacking)

Specificity Rating

High (Unique loss of

69 Da from exocyclic

bond)

Medium (Common

methyl losses)
High (Unique m/z 91)

Differentiation Workflow
When analyzing complex matrices (e.g., biological fluids or reaction mixtures), relying solely on

the molecular ion (

168) is insufficient due to the isomer. The following logic gate ensures accurate identification.

Unknown Peak
m/z 168 Check Base Peak (EI)

Base Peak: 99
Significant m/z 56Loss of C5H9 (69 Da)

Base Peak: 153
Significant m/z 70

Loss of CH3 (15 Da)

ID: 1-(Cyclopentylmethyl)piperazine

ID: 1-Cyclopentyl-4-methylpiperazine

Click to download full resolution via product page
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Caption: Decision tree for differentiating the target compound from its methyl-substituted

isomer using EI-MS spectral data.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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